Cas no 873054-44-5 (Ivacaftor)

Ivacaftor structure
Ivacaftor structure
Product Name:Ivacaftor
CAS No:873054-44-5
MF:C24H28N2O3
MW:392.490726470947
MDL:MFCD17171361
CID:822584
PubChem ID:16220172
Update Time:2024-10-26

Ivacaftor Chemical and Physical Properties

Names and Identifiers

    • VX770
    • Ivacaftor (VX-770)
    • N-[2,4-Bis(tert-butyl)-5-hydroxyphenyl]-1,4-dihydro-4-oxo-3-quinolinecarboxamide
    • Ivacaftor
    • N-(2,4-ditert-butyl-5-hydroxyphenyl)-4-oxo-1H-quinoline-3-carboxamide
    • VX-770
    • [14C]-Ivacaftor
    • N-(2,4-di-tert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
    • N-[2,4-bis(1,1-dimethylethyl)-5-hydroxyphenyl]-1,4-dihydro-4-oxoquinoline-3-carboxaraide
    • UNII-1Y740ILL1Z
    • VX770,VX 770,Ivacaftor
    • N-[2,4-Bis(1,1-dimethylethyl)-5-hydroxyphenyl]-1,4-dihydro-4-oxo-3-quinolinecarboxamide (ACI)
    • Kalydeco
    • N-(5-Hydroxy-2,4-di-tert-butylphenyl)-4-oxo-1H-quinoline-3-carboxamide
    • N-[2,4-Bis(1,1-dimethylethyl)-5-hydroxyphenyl]-1,4-dihydro-4-oxoquinoline-3-carboxamide
    • N-[2,4-Di(tert-butyl)-5-hydroxyphenyl]-4-oxo-1H,4H-quinoline-3-carboxamide
    • VX 770
    • IVACAFTOR [INN]
    • N-[2,4-Bis(1,1-dimethylethyl)-5-hydroxyphenyl]-4-oxo-1,4-dihydroquinoline-3-carboxamide
    • Cystic Fibrosis Transmembrane Conductance Regulator Potentiator
    • CS-0497
    • CCG-268562
    • SMR004702900
    • MFCD17171361
    • GTPL4342
    • N-(5-hydroxy-2,4-ditert-butyl-phenyl)-4-oxo-1H-quinoline-3-carboxamide
    • CHEMBL2010601
    • 1Y740ILL1Z
    • EX-7211
    • DA-54489
    • BCP9000799
    • DTXCID00158772
    • TRIKAFTA COMPONENT IVACAFTOR
    • IVACAFTOR COMPONENT OF ORKAMBI
    • NS00009974
    • CTP-656; CTP-656; CTP-656; d9-ivacaftor;VX-561
    • VX-770, Ivacaftor, Kalydeco
    • SCHEMBL351373
    • EN300-7400944
    • IVACAFTOR [MI]
    • D09916
    • HMS3744K05
    • C24H28N2O3
    • 3-Quinolinecarboxamide, N-(2,4-bis(1,1-dimethylethyl)-5-hydroxyphenyl)-1,4-dihydro-4-oxo-
    • CHEBI:66901
    • 1134822-00-6
    • BCP19794
    • NCGC00242480-03
    • IVACAFTOR [ORANGE BOOK]
    • R07AX02
    • Q6095693
    • IVACAFTOR COMPONENT OF TRIKAFTA
    • SYMKEVI COMPONENT IVACAFTOR
    • BDBM50032693
    • 873054-44-5
    • ORKAMBI COMPONENT IVACAFTOR
    • VX7
    • AC-28324
    • DB08820
    • s1144
    • Ivacaftor [USAN]
    • SB16815
    • DTXSID00236281
    • HMS3654E10
    • IVACAFTOR [WHO-DD]
    • Ivacaftor (USAN/INN)
    • MLS006011119
    • BCPP000199
    • N-(2,4-bis(1,1-dimethylethyl)-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
    • ivacaftorum
    • SW219620-1
    • Ivacaftor-d18
    • AKOS032950001
    • Z2146566713
    • 1413431-05-6
    • IVACAFTOR [VANDF]
    • EX-A441
    • Ivacaftor [USAN:INN]
    • HY-13017
    • N-(2,4-ditert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide
    • BRD-K52818472-001-02-2
    • Kalydeco (TN)
    • PURKAOJPTOLRMP-UHFFFAOYSA-N
    • NCGC00242480-01
    • AB01565806_02
    • N-(5-Hydroxy-2,4-bis(2-methyl-2-propanyl)phenyl]-4-oxo-1,4-dihydro-3-quinolinecarboxamide
    • AKOS015994762
    • SY067891
    • LE-0002
    • MDL: MFCD17171361
    • Inchi: 1S/C24H28N2O3/c1-23(2,3)16-11-17(24(4,5)6)20(27)12-19(16)26-22(29)15-13-25-18-10-8-7-9-14(18)21(15)28/h7-13,27H,1-6H3,(H,25,28)(H,26,29)
    • InChI Key: PURKAOJPTOLRMP-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)C2C(=CC=CC=2)NC=1)NC1C(C(C)(C)C)=CC(C(C)(C)C)=C(O)C=1

Computed Properties

  • Exact Mass: 392.21000
  • Monoisotopic Mass: 392.20999276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.187
  • Melting Point: No data available
  • Boiling Point: 550.5±50.0 °C at 760 mmHg
  • Flash Point: 286.7±30.1 °C
  • Solubility: 生物体外In Vitro:DMSO溶解度50 mg/mL(127.39 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
  • PSA: 85.68000
  • LogP: 5.46500

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Ivacaftor Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2 - 3, rt
Reference
Breaking and Making of Rings: A Method for the Preparation of 4-Quinolone-3-carb-oxylic Acid Amides and the Expensive Drug Ivacaftor
Vasudevan, N.; Jachak, Gorakhnath R.; Reddy, D. Srinivasa, European Journal of Organic Chemistry, 2015, 2015(34), 7433-7437

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ;  overnight, rt
Reference
An Efficient Synthesis of Ivacaftor
Zhang, Rui; Han, Guanyu; Jiang, Luobin; Shen, Yao; Yang, Rui; et al, Journal of Heterocyclic Chemistry, 2017, 54(6), 3169-3173

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6
Reference
Expeditious synthesis of ivacaftor
He, Yang; Xu, Qien; Ma, Wenpeng; Zhang, Jian; Sun, Hongbing; et al, Heterocycles, 2014, 89(4), 1035-1040

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dichloromethane ;  12 h, 25 °C
Reference
Discovery of N-(2,4-Di-tert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide (VX-770, Ivacaftor), a Potent and Orally Bioavailable CFTR Potentiator
Hadida, Sabine; Van Goor, Fredrick; Zhou, Jinglan; Arumugam, Vijayalaksmi; McCartney, Jason; et al, Journal of Medicinal Chemistry, 2014, 57(23), 9776-9795

Production Method 5

Reaction Conditions
1.1 Reagents: Pivaloyl chloride ,  Diisopropylethylamine Solvents: Acetonitrile ;  10 °C; 10 °C → rt; 1 h, rt
1.2 rt → 50 °C; overnight, 50 °C
Reference
Crystalline forms of N-(2,4-di-tert-butyl-5-hydroxyphenyl)-1,4-dihydro-4-oxoquinoline-3-carboxamide
Anonymous, IP.com Journal, 2014, 14, 1-5

Ivacaftor Raw materials

Ivacaftor Preparation Products

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